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Compound of Interest

Compound Name: 4-Aminopyridine-2-carboxylic acid

Cat. No.: B016592

Technical Support Center: 4-Aminopyridine-2-
carboxylic acid

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 4-
Aminopyridine-2-carboxylic acid (CAS No. 100047-36-7).

Frequently Asked Questions (FAQSs)

Q1: What is 4-Aminopyridine-2-carboxylic acid and what are its primary hazards?

4-Aminopyridine-2-carboxylic acid, also known as 4-aminopicolinic acid, is a chemical
compound used in pharmaceutical and biochemical research, particularly in the development of
drugs for neurological disorders.[1] Its primary hazard, as classified under the Globally
Harmonized System (GHS), is "Acute toxicity - Category 4, Oral," meaning it is harmful if
swallowed.[2][3][4] Some safety data sheets also indicate that it may cause skin, eye, and
respiratory irritation.[5][6]

Q2: What are the immediate first aid measures in case of accidental exposure?

In case of accidental exposure, prompt first aid is crucial. The following are general guidelines,
but always consult the specific Safety Data Sheet (SDS) for your material and seek medical
attention.
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 If Swallowed: Rinse the mouth with water.[2][7] Do NOT induce vomiting. Seek immediate
medical help.[3][4]

« If Inhaled: Move the individual to fresh air.[2][5][8] If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation
if the substance was ingested or inhaled.[2] Seek medical attention if you feel unwell.[5]

» In Case of Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected
area with plenty of soap and water for at least 15 minutes.[5] If skin irritation occurs, get
medical advice.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes, including under the
eyelids.[5] If present and easy to do, remove contact lenses.[5] Continue rinsing for at least
15 minutes.[5] If eye irritation persists, seek immediate medical attention.[5]

Q3: What personal protective equipment (PPE) should | wear when handling this compound?
To minimize exposure, the following PPE is recommended:

e Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[6] For added
protection, consider double-gloving.[6]

o Eye and Face Protection: Use ANSI-approved safety glasses or chemical splash goggles.[6]
A face shield may be necessary if there is a splash hazard.[6]

o Skin and Body Protection: A fully buttoned laboratory coat, long pants, and closed-toe shoes
are essential to prevent skin exposure.[6]

» Respiratory Protection: Handle the compound in a well-ventilated area, preferably a certified
chemical fume hood, to avoid inhaling dust.[6][7][10] If dust generation is unavoidable or in
case of a large spill, a NIOSH/MSHA or European Standard EN 149 approved respirator may
be required.[5]
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Issue/Observation

Potential Cause

Recommended Action

Caking or clumping of the solid

material

Absorption of moisture from

the air.

Ensure the container is tightly
sealed when not in use.[5][7]
Store in a dry, cool, and well-
ventilated place.[4][5][7] For
long-term storage, consider
using a desiccator or storing
under an inert atmosphere.[5]
[10]

Visible contamination or

discoloration of the powder

Improper storage or cross-

contamination.

Do not use the material.
Dispose of it as hazardous
waste according to your
institution's environmental
health and safety (EHS)
guidelines.[2][3][4] Review
handling procedures to prevent

future cross-contamination.

Dust becomes airborne during

weighing or transfer

Improper handling technique.

Perform all manipulations of
the solid compound within a
chemical fume hood to control
dust.[6][10] Use appropriate
tools (e.g., spatulas) to
minimize dust generation.[7] If
significant dust is still
generated, respiratory

protection may be necessary.

[5]

Accidental spill of the solid

compound

Mishandling of the container.

Evacuate personnel from the
immediate area.[2][7] Wearing
appropriate PPE, prevent
further spillage if it is safe to do
s0.[2][7] For small spills, gently
sweep or vacuum up the
material, avoiding dust

generation, and place it in a
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suitable, sealed container for
disposal.[5][7] Do not let the

chemical enter drains.[2][7]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 4-Aminopyridine-2-

carboxylic acid. Note that some values may be predicted and should be used as a reference.

Property Value Source(s)

Molecular Formula CeHsN20:2 [1][2]13]

Molecular Weight 138.12 g/mol [11121[3]

CAS Number 100047-36-7 [1][2]

Appearance White to off-white powder/solid  [1]

Melting Point ~265 °C [3]

N ] 446.3 °C at 760 mmHg

Boiling Point ) [2][3]
(Predicted)

Flash Point 223.7 °C (Predicted) [2][3]

N Soluble in Acetone, Ethanol,

Solubility [2]
Methanol

Density ~1.417 g/cm? (Predicted) [2][3]

Vapor Pressure

9.48E-09 mmHg at 25°C

[2](3]

Experimental Protocols & Workflows
Standard Operating Procedure for Safe Handling

o Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[9] Verify that the chemical fume hood is operational and that all necessary PPE is

available and in good condition.[6]
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Handling: Conduct all work involving 4-Aminopyridine-2-carboxylic acid in a certified
chemical fume hood to minimize inhalation exposure.[6][10] Avoid direct contact with skin
and eyes by wearing appropriate PPE.[3][4][7][8] Do not eat, drink, or smoke in the work
area.[2][7][9]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not
in use.[3][4][5][7][8] Store away from incompatible materials such as strong oxidizing agents.
[51[10]

Cleaning Up: After handling, wash hands and any exposed skin thoroughly with soap and
water.[2][3][4][7][9][8] Decontaminate the work area.

Disposal: Collect all waste containing 4-Aminopyridine-2-carboxylic acid in a designated,
properly labeled, and sealed hazardous waste container.[2][5] Dispose of the waste through
your institution's environmental health and safety (EHS) office in accordance with all
applicable regulations.[2][3][4][5]

Visualizations
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Start: Prepare for Handling

i

Review SDS & Assess Risks

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Weighing & Transfer

Spill Occurs

Follow Spill

Securely Seal & Store Container Cleanup Protocol

Decontaminate Workspace
& Wash Hands

Dispose of Waste in
Labeled Container

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Aminopyridine-2-carboxylic acid.
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Caption: Relationships between chemical hazards and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 4-
Aminopyridine-2-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016592#safe-handling-and-storage-procedures-for-4-
aminopyridine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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